Cas no 59137-36-9 ((S)-(+)-4'-(2-methylbutyl)-4-biphenyl-carbonitril)

• Product Name: (S)-(+)-4'-(2-methylbutyl)-4-biphenyl-carbonitril
• CAS No: 59137-36-9
• MF: C₁₈H₁₉N
• MW: 249.350164651871
• CID: 1612254
• PubChem ID: 3941842
• Update Time: 2025-04-21

(S)-(+)-4'-(2-methylbutyl)-4-biphenyl-carbonitril Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-4'-(2-methylbutyl)-4-biphenyl-carbonitril
• 4'-[(S)-2-Methylbutyl]biphenyl-4-carbonitrile
• 4'-[(2S)-2-methylbutyl]biphenyl-4-carbonitrile
• 4'-[(2S)-2-Methylbutyl]-4-biphenylcarbonitrile
• CB15
• N-(6-aminohexyl)imidazole-1-carboxamide,hydrochloride
• SCHEMBL91895
• starbld0019058
• LS-14641
• (S)-4-Cyano-4\\'-(2-methylbutyl)biphenyl
• 59137-36-9
• 4'-(2-Methylbutyl)-[1,1'-biphenyl]-4-carbonitrile
• 4-(2-methylbutyl)-4'-cyanobiphenyl
• (S)-4-(2-Methylbutyl)biphenyl-4'-carbonitrile
• 64240-67-1

• Inchi： 1S/C18H19N/c1-3-14(2)12-15-4-8-17(9-5-15)18-10-6-16(13-19)7-11-18/h4-11,14H,3,12H2,1-2H3
• InChI Key： DNJQGRFZQMOYGM-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)C1C=CC(=CC=1)CC(C)CC

Computed Properties

• Exact Mass: 249.15187
• Monoisotopic Mass: 249.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• PSA: 23.79